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Compound of Interest

Compound Name: Ethyl 5-hydroxynicotinate

Cat. No.: B186364 Get Quote

Ethyl 5-hydroxynicotinate is an organic compound with the following key identifiers and

properties, summarized for clarity.

Property Value

CAS Number 59288-38-9

Molecular Formula C₈H₉NO₃[1]

Molecular Weight 167.16 g/mol [1]

IUPAC Name ethyl 5-hydroxynicotinate[2]

Synonyms

5-Hydroxy-nicotinic acid ethyl ester, 5-

Hydroxypyridine-3-carboxylic acid ethyl ester,

Ethyl 5-hydroxypyridine-3-carboxylate

Physical Form Off-white powder[3]

InChI Key LFDNUOROKFFJLE-UHFFFAOYSA-N[1][2]

Synthesis Protocol
The synthesis of Ethyl 5-hydroxynicotinate can be achieved through the esterification of 5-

Hydroxynicotinic acid.
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Experimental Protocol: Esterification of 5-
Hydroxynicotinic Acid
A common method for the synthesis of Ethyl 5-hydroxynicotinate involves the reaction of 5-

Hydroxynicotinic acid with ethanol.

Reactants:

5-Hydroxynicotinic acid (CAS 27828-71-3)

Anhydrous Ethanol (CAS 64-17-5)

Acid catalyst (e.g., sulfuric acid)

Procedure:

Dissolve 5-Hydroxynicotinic acid in a surplus of anhydrous ethanol.[3]

Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

Heat the mixture to reflux for several hours, monitoring the reaction progress via thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Neutralize the excess acid with a suitable base (e.g., sodium bicarbonate solution).

Remove the ethanol under reduced pressure.

Extract the aqueous residue with an appropriate organic solvent (e.g., ethyl acetate).

Combine the organic extracts, dry over anhydrous sodium sulfate, and filter.

Evaporate the solvent to yield crude Ethyl 5-hydroxynicotinate.

Purify the crude product by recrystallization or column chromatography.

The following diagram illustrates the workflow of this synthesis process.
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5-Hydroxynicotinic Acid + Anhydrous Ethanol Acid-Catalyzed Esterification (Reflux)
Step 1

Neutralization & Solvent Removal
Step 2

Extraction & Purification
Step 3

Ethyl 5-hydroxynicotinate
Final Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of Ethyl 5-hydroxynicotinate.

Biological Context and Potential Applications
While specific biological activity data for Ethyl 5-hydroxynicotinate is sparse, its precursor, 5-

Hydroxynicotinic acid, is known to be an analog of nicotinic acid (Vitamin B3). 5-

Hydroxynicotinic acid has been utilized in research as an inhibitor to study platelet metabolism

and as a compound to investigate the hydroxylation mechanism of certain enzymes.[4] As a

derivative, Ethyl 5-hydroxynicotinate serves as a valuable intermediate in the synthesis of

more complex molecules that may possess biological activity.[5]

The relationship between the precursor and its synthetic product is depicted in the following

logical diagram.
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Caption: Synthetic relationship and potential utility of Ethyl 5-hydroxynicotinate.

Safety Information
It is imperative for researchers and laboratory professionals to adhere to safety guidelines

when handling Ethyl 5-hydroxynicotinate.
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Hazard Class GHS Pictogram Signal Word Hazard Statements

Acute Toxicity (Oral,

Dermal, Inhalation)

GHS07 (Exclamation

Mark)
Warning

H302+H312+H332:

Harmful if swallowed,

in contact with skin or

if inhaled.[2]

Eye Irritation
GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.[2]

Respiratory Tract

Irritation

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation.[2]

Precautionary Statements: P261, P271, P280, P305+P351+P338[1][2]

In conclusion, CAS number 59288-38-9 corresponds to Ethyl 5-hydroxynicotinate, a

chemical intermediate. The available data focuses on its physicochemical properties and

synthesis rather than a specific biological application or mechanism of action. Researchers

interested in the pyrimidinetrione derivative mentioned in the topic are advised to search for a

different CAS number corresponding to that specific molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b186364#cas-number-59288-38-9-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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